Cas no 868970-00-7 (ethyl 2-(2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)acetate)

• Product Name: ethyl 2-(2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)acetate
• CAS No: 868970-00-7
• MF: C₁₆H₁₆N₆O₃S
• MW: 372.401640892029
• CID: 6430403
• PubChem ID: 7190870
• Update Time: 2025-11-01

ethyl 2-(2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)acetate
• SR-01000142334-1
• F1835-0418
• ethyl 2-[[2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetyl]amino]acetate
• AKOS024612914
• ethyl 2-(2-((3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)acetate
• SR-01000142334
• 868970-00-7
• CCG-290596
• ethyl 2-(2-{[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamido)acetate

• Inchi： 1S/C16H16N6O3S/c1-2-25-15(24)9-18-13(23)10-26-14-4-3-12-19-20-16(22(12)21-14)11-5-7-17-8-6-11/h3-8H,2,9-10H2,1H3,(H,18,23)
• InChI Key： SCGZOAZVAWLTJF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(CSC1=NN2C(C3=CC=NC=C3)=NN=C2C=C1)=O

Computed Properties

• Exact Mass: 372.10045957g/mol
• Monoisotopic Mass: 372.10045957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)acetate

Introduction to Ethyl 2-(2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)acetate (CAS No. 868970-00-7)

Ethyl 2-(2-{3-(pyridin-4-yl-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)acetate, with the CAS number 868970-00-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that exhibit a unique combination of structural and functional properties, making it a promising candidate for various biochemical applications.

The molecular architecture of Ethyl 2-(2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)acetate is characterized by the presence of multiple heterocyclic rings, including a pyridine ring, a triazole ring, and a pyridazine ring. These heterocyclic moieties are interconnected through sulfur and nitrogen atoms, which contribute to the compound's overall stability and reactivity. The presence of an acetamido group further enhances its potential as a bioactive molecule by providing a site for further functionalization and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Ethyl 2-(2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)acetate has emerged as a compound of interest due to its unique structural features and reported biological activities. Studies have indicated that this compound may possess properties that make it suitable for use in drug discovery and development.

The synthesis of Ethyl 2-(2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)acetate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the pyridine derivative followed by the introduction of the triazole and pyridazine moieties. The final step involves the formation of the acetamido group, which is crucial for the compound's biological activity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

The pharmacological profile of Ethyl 2-(2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)acetate has been the subject of extensive investigation. Preliminary studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, research has indicated potential anti-inflammatory properties by modulating key signaling pathways associated with inflammation. Additionally, the compound has shown promise in preliminary assays related to antimicrobial activity.

The structural features of Ethyl 2-(2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)acetate make it an attractive scaffold for further derivatization and optimization. By modifying specific functional groups within the molecule, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility in structure allows for the development of novel analogs with enhanced efficacy and reduced side effects.

In conclusion, Ethyl 2-(2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-pyridazine-6-ylsulfanyl}acetamido)acetate (CAS No. 868970-00^-7) represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and reported biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various therapeutic challenges.